Cas no 14678-96-7 (1-(2-chlorophenyl)-1H-pyrazol-5-amine)

• Product Name: 1-(2-chlorophenyl)-1H-pyrazol-5-amine
• CAS No: 14678-96-7
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 3767211
• PubChem ID: 20427023
• Update Time: 2025-04-25

1-(2-chlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)-
• 1-(2-Chlorophenyl)-1H-pyrazol-5-amine
• 2-(2-Chlorophenyl)-2H-pyrazol-3-ylamine
• MFCD12168896
• 14678-96-7
• SCHEMBL10992734
• KS-6972
• AKOS009476703
• 2-(2-CHLOROPHENYL)PYRAZOL-3-AMINE
• 1-(2-chlorophenyl)-1H-pyrazol-5-amine

• MDL： MFCD12168896
• Inchi： 1S/C9H8ClN3/c10-7-3-1-2-4-8(7)13-9(11)5-6-12-13/h1-6H,11H2
• InChI Key： BYWAYEAHCDGNGA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(N)=CC=N1

Computed Properties

• Exact Mass: 193.0406750Da
• Monoisotopic Mass: 193.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chlorophenyl)-1H-pyrazol-5-amine

1H-Pyrazol-5-amine, 1-(2-chlorophenyl)-: A Promising Compound in Biomedical Research

The compound 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)-, with its CAS registry number 14678-96-7, has garnered significant attention in the field of biomedical research. This versatile structure combines the unique properties of a pyrazole ring and an amine group, making it a valuable entity for exploring various biological applications. Its synthesis and characterization have been well-documented, providing researchers with a solid foundation to investigate its potential uses.

Pyrazoles are heterocyclic compounds characterized by their five-membered ring containing two adjacent nitrogen atoms. The presence of the amine group at position 5 and the substituted chlorophenyl moiety at position 1 introduces distinct pharmacological properties. These features make 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)- an interesting candidate for drug discovery, particularly in the development of agents with selective biological activity.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of key enzymes involved in disease pathways. For instance, pyrazole-based compounds have shown promise as enzyme inhibitors, which could be harnessed to treat conditions such as cancer, inflammation, and infectious diseases. The substitution pattern on the phenyl ring further modulates the compound's pharmacokinetics and selectivity, offering researchers a means to optimize its therapeutic profile.

One of the most compelling aspects of 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)- is its role in drug design and optimization. Its structure provides a scaffold that can be functionalized with various groups to enhance specificity and efficacy. This adaptability has led to the exploration of this compound in diverse therapeutic areas, including oncology, neurodegenerative disorders, and antiviral therapy.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)- and biological targets. Molecular docking studies have provided insights into how the compound's structure influences its binding affinity to enzyme active sites. These findings are instrumental in guiding medicinal chemists in designing more potent and selective derivatives.

Moreover, pyrazole-containing compounds have demonstrated remarkable results in preclinical models of diseases such as Alzheimer's and Parkinson's. Their ability to cross the blood-brain barrier and exhibit prolonged half-lives positions them as promising candidates for central nervous system disorders. Ongoing research is focused on refining their pharmacokinetic properties to maximize therapeutic efficacy while minimizing adverse effects.

Another area of active investigation is the exploration of 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)- as a template for developing antibiotic agents. The increasing threat of antibiotic resistance has necessitated the discovery of novel compounds with unique mechanisms of action. Pyrazole derivatives are emerging as a class of compounds with potential to address this critical unmet medical need.

Collaborative efforts between academia and industry have accelerated the pace of research on 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)-. By leveraging advanced techniques in synthetic chemistry, structural biology, and computational modeling, researchers are unlocking new possibilities for this compound's application in medicine.

In conclusion, 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)- stands as a testament to the potential of pyrazole-based compounds in biomedical research. Its unique structural features and adaptability make it a valuable tool for developing innovative therapies across multiple disease areas. As research continues to unfold, this compound is poised to contribute significantly to the advancement of human health.